1,3-Thiazole-2,4,5-tricarboxylic acid
Overview
Description
1,3-Thiazole-2,4,5-tricarboxylic acid is a chemical compound with the molecular formula C6H3NO6S . It belongs to the class of organic compounds known as thiazolecarboxylic acids and derivatives . These are heterocyclic compounds containing a thiazole ring which bears a carboxylic acid group (or a derivative thereof) .
Molecular Structure Analysis
The molecular structure of this compound consists of a thiazole ring, which is a five-membered ring containing one sulfur atom, one nitrogen atom, and three carbon atoms . Attached to this ring are three carboxylic acid groups .Scientific Research Applications
Antifungal and Antiviral Applications
1,3-Thiazole derivatives, including those similar to 1,3-Thiazole-2,4,5-tricarboxylic acid, have been shown to exhibit significant antifungal and antivirus activities. A study demonstrated that novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives exhibited good fungicidal activity and antivirus activity, particularly against Tobacco Mosaic Virus (TMV) (Fengyun et al., 2015).
Antibacterial and Antifungal Drug Development
The potential of 1,3-Thiazole derivatives in antibacterial and antifungal drug development has been explored. Novel dicarboxylic acid derivatives of various heterocyclic compounds, including 1,3-thiazoles, have shown promising results in antibacterial and antifungal activity, potentially offering a new avenue for novel drug development (Dabholkar & Parab, 2011).
Crystal Engineering and Material Science
Thiazole derivatives are integral in crystal engineering and material science. For instance, the co-crystal of 2-amino-5-nitro-1,3-thiazole with 4-aminobenzoic acid has been studied for its unique hydrogen-bonding associations and non-centrosymmetric packing lattice, indicating potential applications in material science (Lynch, 2001).
Synthesis of Bioactive Compounds
This compound and its derivatives play a crucial role in the synthesis of various bioactive compounds. The synthesis of substituted 1-(3-(1,3-thiazol-2-yl)phenyl)-5-oxopyrrolidines and their antibacterial properties indicate the importance of thiazole derivatives in developing compounds with increased antibacterial effects (Sapijanskaitė-Banevič et al., 2020).
Pharmaceutical Applications
The thiazole core structure, including that of this compound, is significant in pharmaceutical applications. Thiazole derivatives are known for their versatility and are used as bioactive agents, sensors, catalysts, and in drug design. Their molecular architecture makes them suitable for developing new pharmaceuticals (Nayak & Gaonkar, 2019).
Safety and Hazards
Properties
IUPAC Name |
1,3-thiazole-2,4,5-tricarboxylic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3NO6S/c8-4(9)1-2(5(10)11)14-3(7-1)6(12)13/h(H,8,9)(H,10,11)(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKMPXGJJRMOELF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(SC(=N1)C(=O)O)C(=O)O)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3NO6S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40707985 | |
Record name | 1,3-Thiazole-2,4,5-tricarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40707985 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
290294-61-0 | |
Record name | 1,3-Thiazole-2,4,5-tricarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40707985 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.